Cas no 62458-01-9 (1-Propanone, 1-[1-(methoxymethyl)-1H-1,2,4-triazol-5-yl]-2,2-dimethyl-)

• Product Name: 1-Propanone, 1-[1-(methoxymethyl)-1H-1,2,4-triazol-5-yl]-2,2-dimethyl-
• CAS No: 62458-01-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 444085
• PubChem ID: 12324716
• Update Time: 2025-04-19

1-Propanone, 1-[1-(methoxymethyl)-1H-1,2,4-triazol-5-yl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[1-(methoxymethyl)-1H-1,2,4-triazol-5-yl]-2,2-dimethyl-
• 1-[2-(methoxymethyl)-1,2,4-triazol-3-yl]-2,2-dimethylpropan-1-one
• 1-[1-(Methoxymethyl)-1H-1,2,4-triazol-5-yl]-2,2-dimethylpropan-1-one
• 62458-01-9
• DTXSID80489218

• Inchi： 1S/C9H15N3O2/c1-9(2,3)7(13)8-10-5-11-12(8)6-14-4/h5H,6H2,1-4H3
• InChI Key： RJBDTUQEWHVALE-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=NN1COC)C(C)(C)C

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01